3-(dimethylamino)-N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)benzamide

• IUPAC Name: 3-(dimethylamino)-N-[2-(5-methyl-3-pyridin-3-ylpyrazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C20H23N5O/c1-15-12-19(17-7-5-9-21-14-17)23-25(15)11-10-22-20(26)16-6-4-8-18(13-16)24(2)3/h4-9,12-14H,10-11H2,1-3H3,(H,22,26)
• InChI Key: RJBSYOTVMDGBMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCNC(=O)C2=CC(=CC=C2)N(C)C)C3=CN=CC=C3
• Molecular Formula: C20H23N5O
• Molecular Weight: 349.4 g/mol

Description

3-(dimethylamino)-N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C20H23N5O and its molecular weight is 349.438. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Behavior

• The synthesis of novel pyrazolo[1,5-a]pyrimidine, 1,2,4-triazolo[1,5-a]pyrimidine, pyrido[2,3-d]pyrimidine, pyrazolo[5,1-c]-1,2,4-triazine, and 1,2,4-triazolo[5,1-c]-1,2,4-triazine derivatives incorporating a thiazolo[3,2-a]benzimidazole moiety was achieved, demonstrating moderate antimicrobial and antifungal effects (H. Abdel‐Aziz et al., 2008).
• Microwave-assisted synthesis of new pyrazolopyridines indicated their potential antioxidant, antitumor, and antimicrobial activities, showcasing the utility of such compounds in developing therapeutic agents (M. El‐Borai et al., 2013).

Antimicrobial Activities

• Some newly synthesized compounds based on the 4,5,6,7-tetrahydrobenzothiophene moiety showed promising antimicrobial activities, indicating their potential as novel antimicrobial agents (M. Gouda et al., 2010).

Amplification of Phleomycin

• Derivatives of the compound were studied for their activities as amplifiers of phleomycin against Escherichia coli, contributing to the understanding of chemical interactions that enhance antibiotic efficacy (D. J. Brown & W. Cowden, 1982).

Cytotoxic Activity

• Carboxamide derivatives of benzo[b][1,6]naphthyridines were synthesized and tested for their cytotoxic activities, showing potent effects against various cancer cell lines, which underscores the potential of these compounds in cancer therapy (L. Deady et al., 2003).